Cas no 51583-62-1 (1,5-Naphthalenedione)
1,5-Naphthalenedione structure
Product Name:1,5-Naphthalenedione
CAS No:51583-62-1
MF:C10H6O2
MW:158.15344285965
CID:361944
PubChem ID:23498208
Update Time:2025-04-19
1,5-Naphthalenedione Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Naphthalenedione
- naphthalene-1,5-dione
- SCHEMBL3883020
- 12679-43-5
- 1,5-Naphthoquinone
- Naphthalenedion
- 51583-62-1
- DTXSID601034129
-
- Inchi： 1S/C10H6O2/c11-9-5-1-3-7-8(9)4-2-6-10(7)12/h1-6H
- InChI Key： UKYHUQYCBBUNIA-UHFFFAOYSA-N
- SMILES： O=C1C=CC=C2C(C=CC=C21)=O
Computed Properties
- Exact Mass: 158.03678
- Monoisotopic Mass: 158.036779430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,5-Naphthalenedione Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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